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Application Note & Protocol

Introduction
This document provides a detailed protocol for the fabrication of high-performance organic

solar cells (OSCs) utilizing the non-fullerene acceptor Y6. The protocol focuses on the blade-

coating technique, a scalable deposition method suitable for large-area device fabrication. The

procedures outlined below cover substrate cleaning, precursor solution preparation, and the

blade-coating process for a common Y6-based blend, PM6:Y6. This guide is intended for

researchers and scientists in the field of organic electronics and photovoltaics.

Y6, also known as BTP-4F, is a highly efficient n-type organic semiconductor with a broad

absorption spectrum extending into the near-infrared region.[1][2] Its unique A-DA'D-A

molecular structure facilitates efficient charge separation and transport, leading to high power

conversion efficiencies (PCEs) in OSCs.[1][2] Blade-coating is a solution-based deposition

technique that offers advantages over spin-coating, including lower material waste and

compatibility with roll-to-roll processing.[3]

Experimental Protocols
Substrate Cleaning
Thorough cleaning of the indium tin oxide (ITO) coated glass substrates is critical for fabricating

high-quality, defect-free thin films and functional devices. The following multi-step cleaning

procedure is recommended:
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Initial Cleaning: Gently scrub the ITO surface with a lint-free cloth and a small amount of

Hellmanex™ III solution to physically remove particulates. Rinse thoroughly with deionized

(DI) water.

Ultrasonication in Detergent: Place the substrates in a substrate rack and immerse them in a

beaker containing a 1% (by volume) solution of Hellmanex™ in DI water. Sonicate in an

ultrasonic bath for 5 minutes.

DI Water Rinse: Rinse the substrates thoroughly twice with hot DI water to remove any

detergent residue.

Ultrasonication in Isopropanol (IPA): Transfer the substrates to a clean beaker containing IPA

and sonicate for 5 minutes to remove organic residues.

Final DI Water Rinse: Rinse the substrates again thoroughly twice with DI water.

Drying: Dry the substrates using a nitrogen (N₂) gun.

UV-Ozone Treatment: Immediately before depositing the subsequent layer, treat the

substrates with UV-ozone for 15-20 minutes to increase the surface wettability and remove

any remaining organic contaminants.

Precursor Solution Preparation (PM6:Y6 Blend)
The quality of the precursor solution is paramount for achieving high-performance devices. The

following protocol is for preparing a common PM6:Y6 blend solution.

Materials:

Donor Polymer: PM6 (PBDB-T-2F)

Acceptor: Y6 (BTP-4F)

Solvent: Chloroform (CF) or o-Xylene (o-XY)

Additive (optional but recommended): 1-Chloronaphthalene (CN) or 1,2-

Dimethylnaphthalene (DMN)
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Procedure:

Prepare a blend of PM6 and Y6 in a 1:1.2 weight ratio. For example, weigh 10 mg of PM6

and 12 mg of Y6.

Dissolve the solid materials in the chosen solvent to achieve a total concentration of 16-20

mg/mL. For instance, for a 16 mg/mL concentration, dissolve 22 mg of the PM6:Y6 blend

in 1.375 mL of solvent.

If using an additive, add it to the solvent at a concentration of 0.5% by volume.

Stir the solution on a hotplate at a controlled temperature. For chloroform-based solutions,

stir at room temperature for at least 3 hours. For o-xylene based solutions, stir at 60 °C for

at least 2 hours.

Ensure the solution is completely dissolved and homogenous before use. It is

recommended to filter the solution through a 0.45 µm PTFE filter.

Blade-Coating of the PM6:Y6 Active Layer
The blade-coating process should be performed in a controlled environment, such as a

nitrogen-filled glovebox, to minimize exposure to oxygen and moisture.

Setup:

Pre-heat the substrate to the desired temperature using a hotplate integrated with the

blade-coater.

Set the gap between the blade and the substrate (typically 80-100 µm).

Set the blade-coating speed.

Deposition:

Dispense a specific volume of the prepared PM6:Y6 solution in front of the blade.

Initiate the blade movement across the substrate at a constant speed. The moving blade

will drag the solution, leaving a thin, wet film.
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The solvent evaporates, leaving a solid active layer film.

Post-Deposition Annealing:

After blade-coating, anneal the film at a specific temperature and for a set duration to

optimize the morphology of the active layer. A typical annealing condition is 90-110 °C for

5-10 minutes.

Data Presentation
The performance of blade-coated Y6-based organic solar cells is highly dependent on the

processing parameters. The following tables summarize the impact of key parameters on

device performance, based on reported literature.

Table 1: Effect of Blade-Coating Speed on PM6:Y6 Device Performance

Blade
Type

Coating
Speed
(mm/s)

Voc (V)
Jsc
(mA/cm²)

FF (%) PCE (%)
Referenc
e

Normal 0.5 0.84 24.5 70.2 14.55

Patterned 0.5 0.84 25.8 73.5 15.93

Table 2: Effect of Substrate Temperature and Additives on Blade-Coated PM6:Y6 Device

Performance
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Solvent Additive

Substra
te
Temp.
(°C)

Voc (V)
Jsc
(mA/cm²
)

FF (%) PCE (%)
Referen
ce

o-Xylene None 40 - - - -

o-Xylene DMN 90 - - - 15.51

Chlorofor

m
0.3% CN - 0.85 25.3 77.3 16.69

Chlorofor

m
0.6% CN - 0.85 25.1 76.8 16.44

Table 3: Example of a Ternary Blend (PM6:Y6:PC₇₁BM) Blade-Coated Device

Blend
Ratio
(w/w/w
)

Solven
t

Substr
ate
Temp.
(°C)

Coatin
g
Speed
(mm/s)

Voc (V)
Jsc
(mA/c
m²)

FF (%)
PCE
(%)

Refere
nce

1:0.96:0

.24

o-

Xylene
40 8 - - - ~17%

Mandatory Visualization
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Caption: Experimental workflow for the fabrication and characterization of blade-coated Y6-

based organic solar cells.
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Caption: Influence of blade-coating parameters on film properties and final device performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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